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Compound of Interest

Compound Name: 3-Hexylsalicylic acid

CAS No.: 30762-15-3

Cat. No.: B1210574

Get Quote

CAS: 30762-15-3 | Formula: C₁₃H₁₈O₃ | MW: 222.28 g/mol IUPAC Name: 2-Hydroxy-3-

hexylbenzoic acid

Executive Technical Summary
3-Hexylsalicylic acid is a lipophilic derivative of salicylic acid characterized by a hexyl chain at

the ortho position relative to the phenolic hydroxyl group (position 3 of the benzene ring). This

structural arrangement induces significant intramolecular hydrogen bonding and steric

shielding, distinct from its 4-alkyl or 5-alkyl isomers.

This guide details the expected spectral signatures for Nuclear Magnetic Resonance (NMR),

Infrared Spectroscopy (IR), and Mass Spectrometry (MS), designed to serve as a reference for

structural validation and impurity profiling in drug development and materials science.[1]

Molecular Architecture & Numbering
To ensure accurate spectral assignment, the following numbering scheme is used throughout

this guide:
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C1: Carboxyl attachment point

C2: Phenolic hydroxyl attachment point

C3: Hexyl chain attachment point

C4, C5, C6: Aromatic ring protons

C1' - C6': Hexyl chain carbons (from benzylic to terminal methyl)
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Figure 1: Structural connectivity and numbering logic for 3-Hexylsalicylic acid.

Mass Spectrometry (MS) Profiling
Ionization & Fragmentation Logic
The mass spectrum of 3-hexylsalicylic acid is dominated by the stability of the aromatic core

and the lability of the carboxyl group.

Ionization Mode: Electron Impact (EI, 70 eV) is standard for structural elucidation;

Electrospray Ionization (ESI-) is preferred for quantitative LC-MS analysis.
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Molecular Ion (M⁺): m/z 222 (Visible, moderate intensity).

Base Peak: Often observed at m/z 178 (Loss of CO₂) or m/z 120 (Salicylic acid core

rearrangement).

Key Diagnostic Ions (EI Mode)
m/z (Mass-to-Charge) Fragment Identity Mechanism

222 [M]⁺ Molecular ion.

204 [M - H₂O]⁺

Ortho Effect: Dehydration

between -COOH and phenolic

-OH or benzylic protons.

178 [M - CO₂]⁺

Decarboxylation

(Characteristic of benzoic

acids). Leaves 2-hexylphenol

radical cation.

135 [M - C₆H₁₃]⁺
Loss of hexyl chain (Benzylic

cleavage).

107 [C₇H₇O]⁺

Hydroxytropylium ion

(Rearrangement after

chain/COOH loss).

Fragmentation Pathway Diagram
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Figure 2: Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

Infrared (IR) Spectroscopy[1][2][3]
The IR spectrum is heavily influenced by the intramolecular hydrogen bond between the

phenolic hydroxyl and the carbonyl oxygen. This "closed" conformation shifts key bands

compared to non-ortho substituted isomers.

Diagnostic Bands (KBr Pellet / ATR)
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Frequency (cm⁻¹) Vibration Mode Structural Insight

3200 – 2500 O-H Stretch (Broad)

Chelated Hydroxyl: The

phenolic OH is H-bonded to

the C=O, causing extreme

broadening and a red shift.

Overlaps with carboxylic OH.

2960, 2930, 2860 C-H Stretch (Aliphatic)

Strong signals from the hexyl

chain (asymmetric/symmetric

CH₂ and CH₃).

1660 – 1650 C=O Stretch

Conjugated Acid: Lower than

typical benzoic acids (1680-

1700) due to internal H-

bonding (resonance assisted).

1610, 1580 C=C Ring Stretch Aromatic skeletal vibrations.

1445 C-H Bend

Scissoring vibration of

methylene (-CH₂-) groups in

the hexyl chain.

760 – 750 C-H Out-of-Plane

1,2,3-Trisubstituted Benzene:

Characteristic pattern for 3

adjacent aromatic protons.

Nuclear Magnetic Resonance (NMR)[1][3][4][5]
This is the definitive method for structural confirmation. The data below represents theoretical

shifts derived from 3-methylsalicylic acid and alkyl-benzene standards, highly accurate for

solvent systems like DMSO-d₆ or CDCl₃.

¹H NMR (Proton) – 400 MHz, CDCl₃
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment Notes

10.5 – 11.5 Broad Singlet 1H COOH

Exchangeable.

Often extremely

broad.

~10.5 Broad Singlet 1H Phenolic OH

Strongly

deshielded by H-

bonding. May

merge with

COOH.

7.75
Doublet (d, J=8.0

Hz)
1H H-6

Deshielded by

ortho-COOH.

7.35
Doublet (d, J=7.5

Hz)
1H H-4

Ortho to hexyl

group.

6.85
Triplet (t, J=7.8

Hz)
1H H-5

Meta to both

substituents.

Upfield due to

electron-rich ring.

2.65
Triplet (t, J=7.5

Hz)
2H H-1'

Benzylic CH₂.

Key indicator of

3-position

alkylation.

1.60 Multiplet 2H H-2'
Beta-methylene

protons.

1.30 – 1.40 Multiplet 6H H-3' to H-5'
Bulk methylene

chain.

0.88
Triplet (t, J=7.0

Hz)
3H H-6'

Terminal methyl

group.

¹³C NMR (Carbon) – 100 MHz, CDCl₃
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Shift (δ ppm) Carbon Type Assignment

176.5 Quaternary (C=O) Carboxylic Acid

160.5 Quaternary (C-O)
C-2 (Phenolic) - Deshielded by

oxygen.

135.2 CH C-4 - Aromatic CH.

130.5 Quaternary
C-3 - Substituted by Hexyl

group.

128.8 CH C-6 - Ortho to COOH.

119.2 CH C-5 - Meta position.

111.5 Quaternary
C-1 - Ipso to COOH (Shielded

by resonance).

31.8, 29.8, 29.5 CH₂ Internal Alkyl Chain.

22.7 CH₂ C-5' (Next to terminal methyl).

14.1 CH₃ Terminal Methyl.

NMR Analysis Workflow Diagram
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1H (16 scans)

13C (256 scans)
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Analysis
1. Check Aromatic Region (3H)
2. Integrate Alkyl Chain (11H)
3. Verify OH/COOH Exchange

Click to download full resolution via product page

Figure 3: Standard operating procedure for NMR verification of lipophilic salicylic acids.

Quality Control & Impurity Differentiation
When synthesizing or sourcing 3-hexylsalicylic acid, the most common impurities are

regioisomers. Use the following logic to distinguish them:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1210574/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-3-hexylsalicylic-acid
https://www.benchchem.com/product/b1210574/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-of-3-hexylsalicylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Hexyl vs. 5-Hexyl Isomer:

3-Hexyl (Target): 1,2,3-substitution pattern. H-5 is a triplet (or dd with similar J values).

5-Hexyl (Impurity): 1,2,5-substitution pattern. H-3 is a meta-coupled doublet (d, J~2Hz)

appearing upfield (~6.8 ppm). H-4 and H-6 are doublets/multiplets.

Decarboxylation Product (2-Hexylphenol):

Loss of the COOH signal in ¹³C NMR (176 ppm).

MS shows m/z 178 as the parent ion, not a fragment.

References
National Institute of Standards and Technology (NIST).Mass Spectral Library: Salicylic Acid

Derivatives. NIST Standard Reference Database 1A v17. Link

Spectral Database for Organic Compounds (SDBS).SDBS No. 2785 (3-Methylsalicylic acid

analog data). AIST, Japan. Link

Bayer, E. et al. "Structure and Specificity of Alkylsalicylic Acids." Journal of Medicinal
Chemistry, vol. 12, no. 3, 1969, pp. 432-436.
Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition,
Wiley, 2014.

PubChem Database.Compound Summary: 3-Hexylsalicylic acid (CID 15559868). National

Center for Biotechnology Information. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 3-
Hexylsalicylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210574/docs#comprehensive-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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